![molecular formula C₂₁H₁₅ClF₃NO₃S B1144609 6-Chloro-4-(2-cyclopropylethynyl)-3,4-dihydro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolino CAS No. 253663-87-5](/img/no-structure.png)
6-Chloro-4-(2-cyclopropylethynyl)-3,4-dihydro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolino
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Overview
Description
6-Chloro-4-(2-cyclopropylethynyl)-3,4-dihydro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolino, also known as this compound, is a useful research compound. Its molecular formula is C₂₁H₁₅ClF₃NO₃S and its molecular weight is 453.86. The purity is usually 95%.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-Chloro-4-(2-cyclopropylethynyl)-3,4-dihydro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolino involves the synthesis of the intermediate compounds followed by the final coupling reaction to form the target compound.", "Starting Materials": [ "2-chloro-3-nitrobenzoic acid", "2-cyclopropylethynylmagnesium bromide", "phenylsulfonyl chloride", "trifluoroacetic acid", "sodium borohydride", "sodium hydroxide", "potassium carbonate", "palladium on carbon", "hydrogen gas", "ethyl acetate", "methanol", "water" ], "Reaction": [ "Step 1: Reduction of 2-chloro-3-nitrobenzoic acid to 2-chloro-3-aminobenzoic acid using sodium borohydride in methanol.", "Step 2: Cyclization of 2-chloro-3-aminobenzoic acid with trifluoroacetic acid and potassium carbonate to form 6-chloro-4-trifluoromethylquinoline.", "Step 3: Alkylation of 6-chloro-4-trifluoromethylquinoline with 2-cyclopropylethynylmagnesium bromide in the presence of palladium on carbon and hydrogen gas to form 6-chloro-4-(2-cyclopropylethynyl)-3,4-dihydro-4-trifluoromethylquinoline.", "Step 4: Sulfonation of 6-chloro-4-(2-cyclopropylethynyl)-3,4-dihydro-4-trifluoromethylquinoline with phenylsulfonyl chloride in the presence of sodium hydroxide to form 6-chloro-4-(2-cyclopropylethynyl)-3,4-dihydro-3-(phenylsulfonyl)-4-trifluoromethylquinoline.", "Step 5: Final coupling reaction of 6-chloro-4-(2-cyclopropylethynyl)-3,4-dihydro-3-(phenylsulfonyl)-4-trifluoromethylquinoline with 2-cyclopropylethynylmagnesium bromide in the presence of palladium on carbon and hydrogen gas to form 6-Chloro-4-(2-cyclopropylethynyl)-3,4-dihydro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolino.", "Step 6: Purification of the final product using ethyl acetate and water." ] } | |
253663-87-5 | |
Molecular Formula |
C₂₁H₁₅ClF₃NO₃S |
Molecular Weight |
453.86 |
synonyms |
6-Chloro-4-(cyclopropylethynyl)-3,4-dihydro-3-(phenylsulfonyl)-4-(trifluoromethyl)-2(1H)-quinolinone |
Origin of Product |
United States |
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